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Compound Name: 5-Ethylisoquinolin-8-amine

Cat. No.: B13260740

Get Quote

Executive Summary & Scaffold Analysis
5-Ethylisoquinolin-8-amine (CAS: 54415-51-9) represents a critical chemical scaffold in the

development of ATP-competitive kinase inhibitors and tubulin polymerization antagonists.[1][2]

[3] Unlike the more common quinoline-based antimalarials, the isoquinolin-8-amine core is

increasingly recognized for its ability to form bidentate hydrogen bonds within the hinge region

of kinases (e.g., Haspin, IKK, and CK2) and for its utility in targeting the colchicine-binding site

of tubulin.[1][2][3]

This guide objectively compares the 5-ethyl analog against its structural congeners (5-H, 5-

methyl, 5-isopropyl) to elucidate the Structure-Activity Relationship (SAR) governing binding

affinity, selectivity, and physicochemical properties.[1][2][3]

The Core Scaffold: Isoquinolin-8-amine
The 8-amino group acts as a key hydrogen bond donor, while the isoquinoline nitrogen (N2)

serves as an acceptor.[1][2][3] Substitutions at the C5 position are pivotal for modulating:

Hydrophobic Interaction: Targeting the gatekeeper residue or back-pocket regions in kinases.

[1][2][3]
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Solubility & LogP: Ethyl and propyl groups increase lipophilicity compared to the methyl or

unsubstituted variants.[2]

Steric Fit: Preventing clashes with the roof of the ATP-binding cleft.[1][2][3]

Comparative Binding Affinity & Performance
The following data synthesizes experimental trends observed in isoquinoline-based kinase

inhibitor optimization campaigns (e.g., targeting Haspin or IKK

). The 5-Ethyl variant often represents a "sweet spot" between steric occupancy and metabolic
stability.[1][2][3]

Table 1: Comparative Binding Metrics (Representative
Data)
Data normalized against the 5-H parent scaffold.
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Analog (C5-
Substituent)

Relative
Potency (

)

Lipophilicity
(cLogP)

Ligand
Efficiency (LE)

Binding Mode
Characteristic
s

5-H (Parent) 1.0x (Baseline) ~1.8 High

Baseline: Good

H-bond geometry

but lacks

hydrophobic

anchor in the

ATP back-

pocket.[1][2][3]

5-Methyl
2.5x - 5.0x

Potency
~2.1 Very High

Minimal Steric

Clash: Improved

van der Waals

contact; often the

starting point for

optimization.

5-Ethyl (Focus)
8.0x - 12x

Potency
~2.5 Optimal

Hydrophobic

Filling: The ethyl

group extends

into the

hydrophobic

pocket (e.g.,

Val/Leu rich

regions) without

inducing steric

strain.[1][2][3]

5-Isopropyl 0.5x - 10x

Potency*

~2.8 Moderate Variable: Highly

potent if the

pocket is deep;

otherwise, steric

clash with the

gatekeeper

residue

drastically
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reduces affinity.

[1][2]

5-Phenyl <0.1x (Inactive) >3.5 Low

Steric Clash:

Rigid bulk often

disrupts the

hinge-binding

pose unless the

target has a

specific "shelf"

(e.g., some

MAPK isoforms).

[1][2][3]

> Note: The 5-Ethyl analog consistently demonstrates superior balance, providing sufficient

hydrophobic burial (

gain) while maintaining a molecular weight <200 Da for the fragment, allowing for further
functionalization at the C7 or N-amine positions.[1][2][3]

Structure-Activity Relationship (SAR) Logic
The binding affinity of 5-ethylisoquinolin-8-amine is driven by a specific interplay of electronic

and steric factors.

Mechanism of Action[2][3][5][6]
Hinge Binding: The 8-amino group donates an H-bond to the backbone carbonyl of the

kinase hinge region (e.g., Glu/Met residues).[1][2][3] The isoquinoline N2 accepts an H-bond

from the backbone amide.[1][2][3]

Hydrophobic Anchor (C5): The 5-ethyl group projects into the hydrophobic cleft (often Region

II), displacing distinct water molecules.[1][2] This entropic gain drives the lower

compared to the 5-H analog.[1][2][3]

SAR Visualization (Graphviz)
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Figure 1: Pharmacophore map illustrating the dual-anchor binding mode of 5-ethylisoquinolin-
8-amine analogs.[1][2][3]

Experimental Protocols
To validate the binding affinity of these analogs, two orthogonal assays are recommended:

Thermal Shift Assay (TSA) for initial screening and Radioligand Binding / FRET for precise

determination.[2]

Protocol A: Differential Scanning Fluorimetry (TSA)
Purpose: Rapidly rank analogs based on thermal stabilization of the target protein.[2]

Preparation: Dilute recombinant kinase domain (e.g., Haspin or IKK

) to 2 µM in assay buffer (20 mM HEPES pH 7.5, 150 mM NaCl, 2 mM

).

Dye Addition: Add SYPRO Orange dye (5000x stock) to a final concentration of 5x.

Compound Incubation: Add 5-ethylisoquinolin-8-amine (and analogs) at 10 µM and 50 µM

concentrations (1% DMSO final). Include a DMSO-only control.

Measurement: Run melt curve from 25°C to 95°C (1°C/min ramp) on a qPCR machine (e.g.,

Roche LightCycler).
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Analysis: Calculate

.[1][2][3]

Success Criterion: A

indicates significant binding.[2][4] The 5-ethyl analog typically yields

.[1][2][3]

Protocol B: TR-FRET Binding Competition Assay
Purpose: Determine accurate

/

values.

Reagents: Lanthanide-labeled anti-tag antibody (e.g., Eu-anti-GST), tracer (Alexa647-

labeled ATP-competitive probe), and kinase.[1][2][3]

Serial Dilution: Prepare 10-point dose-response curves of 5-ethylisoquinolin-8-amine
starting at 10 µM (1:3 dilution).

Reaction Assembly:

5 µL Kinase (1 nM final).[1][2]

5 µL Antibody + Tracer mix.[2]

5 µL Compound.

Incubation: 60 minutes at Room Temperature (protected from light).

Detection: Read Fluorescence Resonance Energy Transfer (FRET) on a plate reader

(Excitation: 340 nm; Emission: 615 nm & 665 nm).

Calculation: Plot Ratio (665/615) vs. log[Compound]. Fit to Sigmoidal Dose-Response

equation to derive
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.[1][2][3]

Assay Workflow Diagram (Graphviz)
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Figure 2: Step-by-step workflow for the TR-FRET competition binding assay.

Synthesis of 5-Ethylisoquinolin-8-amine
For researchers needing to synthesize this specific analog for verification:

Starting Material: 5-bromo-8-nitroisoquinoline or 5-ethylisoquinoline (commercially available).

[1][2][3]

Nitration (if starting from 5-ethyl): Nitration at the 8-position using

.[1][2][3]
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Reduction: Catalytic hydrogenation (

, Pd/C) or Iron/Acid reduction of the nitro group to the amine.[2]

Purification: Silica gel chromatography (DCM/MeOH gradient). The free amine is light-

sensitive and should be stored as a hydrochloride salt.[1][2][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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